N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine

• Molecular Formula: C22H23N5O
• Molecular Weight: 373.5 g/mol
• IUPAC Name: 2-ethyl-N-[[2-[(4-methylphenyl)methoxy]naphthalen-1-yl]methyl]tetrazol-5-amine
• InChI: InChI=1S/C22H23N5O/c1-3-27-25-22(24-26-27)23-14-20-19-7-5-4-6-18(19)12-13-21(20)28-15-17-10-8-16(2)9-11-17/h4-13H,3,14-15H2,1-2H3,(H,23,25)
• InChI Key: KQELDVCGBUDTLD-UHFFFAOYSA-N
• SMILES: CCN1N=C(N=N1)NCC2=C(C=CC3=CC=CC=C32)OCC4=CC=C(C=C4)C

Description

N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine, also known as A-867744, is a novel compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism Of Action

N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine works by binding to the TRPV1 channel and blocking its activity. This action prevents the influx of calcium ions into the cell, which is necessary for the transmission of pain signals. N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine has been shown to be a competitive antagonist of TRPV1, meaning that it competes with other ligands for binding to the channel.
Biochemical and Physiological Effects
N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine has been shown to have potent analgesic effects in animal models of pain. This effect is due to the blockade of the TRPV1 channel, which is involved in pain sensation. N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine has also been shown to have anti-inflammatory effects, which may be due to the inhibition of TRPV1-mediated release of pro-inflammatory mediators.

Advantages And Limitations For Lab Experiments

N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine has several advantages for use in lab experiments. It is a potent and selective antagonist of TRPV1, making it a valuable tool for studying the channel's function. It also has potent analgesic and anti-inflammatory effects, which may be useful in studying pain and inflammation. However, one limitation of N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine in research. One potential direction is the study of the role of TRPV1 in chronic pain conditions, such as neuropathic pain. N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine may also be useful in studying the role of TRPV1 in other physiological processes, such as thermoregulation and itch sensation. Additionally, the development of new TRPV1 antagonists based on the structure of N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine may lead to the discovery of new drugs for the treatment of pain and inflammation.

Synthesis Methods

The synthesis of N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine involves a multi-step process that includes the use of several reagents and solvents. The first step involves the reaction of 2-ethyl-5-nitrotetrazole with sodium azide to form 2-ethyl-5-azidotetrazole. The next step involves the reduction of the azide group to an amine using palladium on carbon and hydrogen gas. The final step involves the reaction of the amine with 2-[(4-methylbenzyl)oxy]-1-naphthaldehyde in the presence of acetic acid to form N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine.

Scientific Research Applications

N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine has been primarily used in research to study the function and role of the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 is a non-selective cation channel that is expressed in sensory neurons and plays a crucial role in pain sensation. N-(2-ethyl-2H-tetraazol-5-yl)-N-({2-[(4-methylbenzyl)oxy]-1-naphthyl}methyl)amine has been shown to be a potent and selective antagonist of TRPV1, making it a valuable tool for studying the channel's function.